Cas no 125118-57-2 (3-Octen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI))

3-Octen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI) structure
125118-57-2 structure
Product Name:3-Octen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI)
CAS No:125118-57-2
MF:C9H13F3O
MW:194.194133520126
CID:189935
PubChem ID:6442461
Update Time:2025-04-19

3-Octen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Octen-2-one,1,1,1-trifluoro-4-methyl-, (Z)- (9CI)
    • (Z)-1,1,1-trifluoro-4-methyloct-3-en-2-one
    • 125118-57-2
    • 3-Octen-2-one, 1,1,1-trifluoro-4-methyl-, (Z)-
    • Inchi: 1S/C9H13F3O/c1-3-4-5-7(2)6-8(13)9(10,11)12/h6H,3-5H2,1-2H3/b7-6-
    • InChI Key: HDHUWDPCBOMCQA-SREVYHEPSA-N
    • SMILES: FC(C(/C=C(/C)\CCCC)=O)(F)F

Computed Properties

  • Exact Mass: 194.09189
  • Monoisotopic Mass: 194.09184952g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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